(2S)-1-[3-(3-But-3-ynyldiazirin-3-yl)propanoyl]-2-methylpyrrolidine-2-carboxylic acid

• IUPAC Name: (2S)-1-[3-(3-but-3-ynyldiazirin-3-yl)propanoyl]-2-methylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C14H19N3O3/c1-3-4-8-14(15-16-14)9-6-11(18)17-10-5-7-13(17,2)12(19)20/h1H,4-10H2,2H3,(H,19,20)/t13-/m0/s1
• InChI Key: DACRGBGONPSQED-ZDUSSCGKSA-N
• Canonical SMILES: CC1(CCCN1C(=O)CCC2(N=N2)CCC#C)C(=O)O
• Isomeric SMILES: C[C@]1(CCCN1C(=O)CCC2(N=N2)CCC#C)C(=O)O
• Molecular Formula: C14H19N3O3
• Molecular Weight: 277.32 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also has a carboxylic acid group, an acyl group, and a diazirine group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the diazirine group, a three-membered ring containing two nitrogen atoms, is particularly notable as these groups are often used in photoaffinity labeling studies in biochemistry.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the carboxylic acid group could participate in acid-base reactions, and the diazirine group could undergo photolysis to form a reactive carbene.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylic acid group would likely make it polar and capable of forming hydrogen bonds.

Mechanism of Action

Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s being used in a biochemical context, the diazirine group suggests it might be used for photoaffinity labeling, a technique used to study protein-ligand interactions.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The potential applications and future directions for this compound would depend on its properties and the context in which it’s being used. If it’s being used in biochemical research, it could potentially be used to study protein-ligand interactions or other biological processes.